Cas no 51037-35-5 (Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide)

• Product Name: Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide
• CAS No: 51037-35-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4011900
• PubChem ID: 11615285
• Update Time: 2025-06-08

Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide
• 2-Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide
• 849-630-5
• SCHEMBL11006290
• BCA03735
• 5-(Ethoxycarbonyl)-2-methylpyrazin-1-ium-1-olate
• 51037-35-5
• 5-methylpyrazinecarboxylic acid-4-oxide, ethyl ester
• ethyl 5-methyl-4-oxidopyrazin-4-ium-2-carboxylate
• EN300-7544954

• Inchi： 1S/C8H10N2O3/c1-3-13-8(11)7-5-10(12)6(2)4-9-7/h4-5H,3H2,1-2H3
• InChI Key： LELTZNKIJPKMAU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)N=CC(C)=[N+]([O-])C=1

Computed Properties

• Exact Mass: 182.06914219Da
• Monoisotopic Mass: 182.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.7Ų

Additional information on Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide

Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide (CAS No. 51037-35-5)

Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide (CAS No. 51037-35-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as ethyl 4-oxo-5-methylpyrazine-2-carboxylate, is characterized by its unique structural features, including a pyrazine ring, a methyl group, and an ethyl ester moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazine ring is a key structural motif found in numerous natural products and synthetic compounds with diverse biological activities. The presence of this ring in ethyl 4-oxo-5-methylpyrazine-2-carboxylate imparts specific electronic and steric properties that can influence its interactions with biological targets. Recent studies have highlighted the potential of pyrazine derivatives in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial research.

The methyl group attached to the pyrazine ring further modulates the compound's physicochemical properties, enhancing its lipophilicity and potentially improving its bioavailability. This feature is particularly important in drug design, where optimizing the balance between lipophilicity and hydrophilicity is crucial for achieving desired pharmacokinetic profiles. Additionally, the ethyl ester moiety provides a functional group that can be readily modified or cleaved under specific conditions, offering flexibility in synthetic pathways and prodrug strategies.

In terms of synthetic accessibility, ethyl 4-oxo-5-methylpyrazine-2-carboxylate can be prepared through well-established methodologies involving condensation reactions and esterification processes. One common approach involves the reaction of 4-hydroxy-5-methylpyrazine-2-carboxylic acid with ethanol in the presence of an acid catalyst. This method yields high purity products with good yields, making it suitable for large-scale production in industrial settings.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular dynamics and electronic structure of ethyl 4-oxo-5-methylpyrazine-2-carboxylate. Quantum mechanical calculations have revealed insights into its conformational preferences and electronic distribution, which are essential for predicting its behavior in different environments. These computational tools have been instrumental in guiding experimental efforts to optimize synthetic routes and evaluate potential biological activities.

In the context of medicinal chemistry, ethyl 4-oxo-5-methylpyrazine-2-carboxylate has shown promise as a lead compound for the development of new drugs targeting various diseases. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests its utility in treating conditions such as arthritis and other inflammatory disorders.

Furthermore, preliminary investigations into the antimicrobial properties of ethyl 4-oxo-5-methylpyrazine-2-carboxylate have yielded encouraging results. Its structural similarity to known antimicrobial agents has led researchers to explore its efficacy against a range of bacterial strains. Ongoing clinical trials are evaluating its safety and efficacy as a potential new antibiotic.

The versatility of ethyl 4-oxo-5-methylpyrazine-2-carboxylate extends beyond medicinal applications. In materials science, it has been investigated for use in the development of functional polymers and coatings due to its thermal stability and chemical reactivity. These materials find applications in various industries, including electronics and automotive manufacturing.

In conclusion, Pyrazinecarboxylic acid, 5-methyl-, ethyl ester, 4-oxide (CAS No. 51037-35-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.